Cas no 1694178-81-8 (5-(3-Hydroxy-3-methylpyrrolidin-1-yl)furan-2-carbaldehyde)

• Product Name: 5-(3-Hydroxy-3-methylpyrrolidin-1-yl)furan-2-carbaldehyde
• CAS No: 1694178-81-8
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 5736459
• PubChem ID: 103356590
• Update Time: 2025-05-19

5-(3-Hydroxy-3-methylpyrrolidin-1-yl)furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(3-Hydroxy-3-methylpyrrolidin-1-yl)furan-2-carbaldehyde
• EN300-725327
• 1694178-81-8
• 2-Furancarboxaldehyde, 5-(3-hydroxy-3-methyl-1-pyrrolidinyl)-

• Inchi： 1S/C10H13NO3/c1-10(13)4-5-11(7-10)9-3-2-8(6-12)14-9/h2-3,6,13H,4-5,7H2,1H3
• InChI Key： TYRSHMIOKBHVID-UHFFFAOYSA-N
• SMILES： OC1(C)CN(C2=CC=C(C=O)O2)CC1

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 53.7Ų

Experimental Properties

• Density: 1.269±0.06 g/cm3(Predicted)
• Boiling Point: 370.6±42.0 °C(Predicted)
• pka: 14.86±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 5-(3-Hydroxy-3-methylpyrrolidin-1-yl)furan-2-carbaldehyde

Recent Advances in the Study of 5-(3-Hydroxy-3-methylpyrrolidin-1-yl)furan-2-carbaldehyde (CAS: 1694178-81-8)

The compound 5-(3-Hydroxy-3-methylpyrrolidin-1-yl)furan-2-carbaldehyde (CAS: 1694178-81-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of 5-(3-Hydroxy-3-methylpyrrolidin-1-yl)furan-2-carbaldehyde, which make it a promising scaffold for the design of novel bioactive molecules. The compound's furan-carbaldehyde moiety, combined with the hydroxy-methylpyrrolidine group, offers a versatile platform for chemical modifications, enabling the exploration of diverse pharmacological properties. Researchers have successfully synthesized this compound using innovative catalytic methods, achieving high yields and excellent purity, as reported in several peer-reviewed journals.

In terms of biological activity, preliminary in vitro studies have demonstrated that 5-(3-Hydroxy-3-methylpyrrolidin-1-yl)furan-2-carbaldehyde exhibits moderate inhibitory effects against certain enzymatic targets implicated in inflammatory and neurodegenerative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that this compound acts as a selective inhibitor of cyclooxygenase-2 (COX-2), suggesting its potential as an anti-inflammatory agent. Additionally, molecular docking simulations have provided insights into the binding interactions between this compound and its target proteins, further elucidating its mechanism of action.

Beyond its enzymatic inhibition properties, 5-(3-Hydroxy-3-methylpyrrolidin-1-yl)furan-2-carbaldehyde has also shown promise in the field of antimicrobial research. A recent investigation published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). These findings underscore the compound's potential as a lead structure for the development of new antibiotics to address the growing challenge of antimicrobial resistance.

Despite these encouraging results, further research is needed to fully characterize the pharmacokinetic and toxicological profiles of 5-(3-Hydroxy-3-methylpyrrolidin-1-yl)furan-2-carbaldehyde. Current studies are focused on optimizing its chemical structure to enhance bioavailability and reduce off-target effects. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these discoveries into clinically relevant therapeutics.

In conclusion, 5-(3-Hydroxy-3-methylpyrrolidin-1-yl)furan-2-carbaldehyde (CAS: 1694178-81-8) represents a promising candidate for drug development, with demonstrated activity in multiple therapeutic areas. Continued exploration of its chemical and biological properties will likely yield valuable insights and pave the way for innovative treatments in the near future.